Cas no 851814-10-3 (4-(difluoromethoxy)-3-(4-methoxyphenyl)aniline)

• Product Name: 4-(difluoromethoxy)-3-(4-methoxyphenyl)aniline
• CAS No: 851814-10-3
• MF: C₁₄H₁₃F₂NO₂
• MW: 265.25533080101
• CID: 3107934
• PubChem ID: 2517628
• Update Time: 2025-08-03

4-(difluoromethoxy)-3-(4-methoxyphenyl)aniline Chemical and Physical Properties

Names and Identifiers

• 6-(difluoromethoxy)-4'-methoxy-1,1'-biphenyl-3-amine
• 4-(difluoromethoxy)-3-(4-methoxyphenyl)aniline
• AKOS008987524
• EN300-12263
• MFCD06386686
• 851814-10-3
• AB00734711-01
• 6-(difluoromethoxy)-4'-methoxy-[1,1'-biphenyl]-3-amine
• SR-01000064572
• Z85929499
• SR-01000064572-1
• CS-0284071

• Inchi： 1S/C14H13F2NO2/c1-18-11-5-2-9(3-6-11)12-8-10(17)4-7-13(12)19-14(15)16/h2-8,14H,17H2,1H3
• InChI Key： DPVCADZHWVBPPN-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1C1C=CC(=CC=1)OC)N)F

Computed Properties

• Exact Mass: 265.09143498Da
• Monoisotopic Mass: 265.09143498Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 44.5Ų

Additional information on 4-(difluoromethoxy)-3-(4-methoxyphenyl)aniline

Recent Advances in the Study of 4-(Difluoromethoxy)-3-(4-methoxyphenyl)aniline (CAS: 851814-10-3) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 4-(difluoromethoxy)-3-(4-methoxyphenyl)aniline (CAS: 851814-10-3) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the role of 4-(difluoromethoxy)-3-(4-methoxyphenyl)aniline as a key intermediate in the synthesis of novel small-molecule inhibitors targeting protein kinases and other enzymes involved in disease pathways. Its difluoromethoxy and methoxyphenyl moieties contribute to enhanced metabolic stability and improved pharmacokinetic properties, making it a promising scaffold for drug design. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating the activity of tyrosine kinase receptors, suggesting potential applications in oncology.

In addition to its pharmacological potential, 4-(difluoromethoxy)-3-(4-methoxyphenyl)aniline has been investigated for its utility in chemical biology. Researchers have employed this compound as a fluorescent probe to study enzyme-substrate interactions, leveraging its unique spectral properties. A recent ACS Chemical Biology paper detailed its use in real-time monitoring of enzymatic activity, providing insights into reaction mechanisms and kinetics.

The synthesis and optimization of 4-(difluoromethoxy)-3-(4-methoxyphenyl)aniline have also been a focus of recent research. Advances in catalytic methods, including palladium-catalyzed cross-coupling reactions, have improved the yield and purity of this compound. These developments are critical for scaling up production and ensuring reproducibility in preclinical studies.

Looking ahead, the versatility of 4-(difluoromethoxy)-3-(4-methoxyphenyl)aniline positions it as a valuable tool in both drug discovery and chemical biology. Ongoing research aims to explore its applications in other therapeutic areas, such as neurodegenerative diseases and inflammation. Further studies are needed to fully elucidate its mechanism of action and optimize its pharmacological profile.